Cas no 2229139-67-5 (1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene)

• Product Name: 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene
• CAS No: 2229139-67-5
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6276868
• PubChem ID: 165617242
• Update Time: 2025-05-19

1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene
• EN300-1799674
• 2229139-67-5

• Inchi： 1S/C9H9F2NO3/c1-15-9-6(2-3-12(13)14)4-7(10)5-8(9)11/h4-5H,2-3H2,1H3
• InChI Key： PKXWQRNNAHXPFJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CC[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Additional information on 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene

Introduction to 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene (CAS No. 2229139-67-5)

1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene, with the CAS number 2229139-67-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its difluoro, methoxy, and nitroethyl substituents on a benzene ring, which contribute to its distinct physical and chemical properties.

The fluorine atoms in 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene play a crucial role in modulating the electronic properties of the molecule. Fluorine is the most electronegative element, and its presence can significantly alter the reactivity and stability of organic compounds. In this compound, the difluoro substitution at the 1 and 5 positions of the benzene ring enhances the electron-withdrawing effect, leading to increased stability and reduced reactivity compared to non-fluorinated analogs.

The methoxy group (OCH₃) at the 2 position further influences the electronic distribution within the molecule. Methoxy groups are known for their electron-donating properties through resonance, which can stabilize adjacent functional groups and enhance the overall reactivity of the compound. In 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene, this effect is particularly important as it balances the electron-withdrawing influence of the fluorine atoms.

The nitroethyl group (CH₂CH₂NO₂) at the 3 position introduces additional complexity to the molecule. Nitro groups are strong electron-withdrawing groups that can significantly affect the reactivity and stability of organic compounds. The presence of a nitro group on an ethyl chain attached to a benzene ring can lead to unique chemical behavior, such as enhanced solubility in polar solvents and increased reactivity in certain chemical reactions.

In terms of synthesis, 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene can be prepared through a multi-step process involving selective substitution reactions. One common approach involves starting with a difluorobenzene derivative and sequentially introducing the methoxy and nitroethyl groups through nucleophilic substitution and nitration reactions. The precise conditions for these reactions are critical to ensure high yields and purity of the final product.

1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene has shown promise in various research applications. In medicinal chemistry, it has been studied for its potential as a building block for drug discovery. The unique combination of fluorine, methoxy, and nitroethyl substituents provides a versatile platform for designing molecules with specific biological activities. For example, recent studies have explored its use in developing novel anti-cancer agents and anti-inflammatory drugs.

In materials science, 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene has been investigated for its potential in creating advanced functional materials. The presence of fluorine atoms can improve the thermal stability and chemical resistance of polymers derived from this compound. Additionally, the nitroethyl group can enhance the mechanical properties of materials by introducing cross-linking sites or by participating in radical polymerization reactions.

The physical properties of 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene are also noteworthy. It is typically a colorless liquid with a characteristic aromatic odor. The compound has a boiling point around 180°C at atmospheric pressure and is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its solubility profile makes it suitable for use in various chemical processes and analytical techniques.

In terms of safety, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include handling 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene in well-ventilated areas and using appropriate personal protective equipment (PPE). The compound should be stored away from heat sources and incompatible materials to prevent any potential hazards.

Analytical methods for characterizing 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide valuable information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as fluorine atoms and methoxy groups.

In conclusion, 1,5-difluoro-2-methoxy-3-(2-nitroethyl)benzene (CAS No. 2229139-67-5) is a versatile organic compound with unique chemical properties that make it valuable in various research applications. Its synthesis involves carefully controlled reactions to achieve high purity and yield. Ongoing studies continue to explore its potential in medicinal chemistry and materials science, highlighting its significance in modern scientific research.